Cas no 139927-86-9 (3,7-dibenzyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3,7-dibenzyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 139927-86-9
• MF: C₁₉H₁₆N₄O₂
• MW: 332.35594367981
• CID: 878173
• Update Time: 2026-04-29

3,7-dibenzyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3,7-Dibenzyl-1H-purine-2,6(3H,7H)-dione
• 3,7-DIBENZYL-3,7-DIHYDRO-PURINE-2,6-DIONE
• 3,7-dibenzylpurine-2,6-dione
• 3,7-dibenzyl-xanthine
• AC1L6WUE
• AC1Q6LDJ
• CTK4C2002
• NSC515480
• Oprea1_762420
• SureCN556233
• 3,7-dibenzyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： InChI=1S/C19H16N4O2/c24-18-16-17(20-13-22(16)11-14-7-3-1-4-8-14)23(19(25)21-18)12-15-9-5-2-6-10-15/h1-10,13H,11-12H2,(H,21,24,25)
• InChI Key： GMANCBOGUXSDSL-UHFFFAOYSA-N
• SMILES： O=C1N(CC2=CC=CC=C2)C3=C(C(N1)=O)N(C=N3)CC4=CC=CC=C4

Computed Properties

• Exact Mass: 332.12748
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 67.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines